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Compound of Interest

Compound Name: 4-(2-Methoxyphenyl)piperidin-4-ol

CAS No.: 81950-85-8

Cat. No.: B1313211

Get Quote

The piperidine ring is a foundational scaffold in medicinal chemistry, celebrated for its

prevalence in numerous clinically successful drugs, particularly those targeting the central

nervous system (CNS).[1][2][3] Its conformational flexibility and ability to be substituted at

various positions allow for the precise spatial orientation of functional groups, enabling potent

and selective interactions with a diverse range of biological targets. This guide provides an in-

depth comparison of how two common, yet functionally distinct, substituent classes—halogens

and methoxy groups—modulate the pharmacological profile of piperidinol derivatives.

We will dissect the underlying principles governing their structure-activity relationships (SAR),

supported by experimental data and detailed protocols, to offer a comprehensive resource for

researchers in drug discovery and development.
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The choice between a halogen and a methoxy substituent is a critical decision in lead

optimization, as they impart profoundly different electronic and steric properties to the parent

molecule.

Halogens (F, Cl, Br, I): These atoms exert a dual electronic effect. They are highly

electronegative, resulting in a strong electron-withdrawing inductive effect (-I). Conversely,

their lone pairs can participate in resonance, leading to a weaker electron-donating

resonance effect (+R).[4] In aromatic systems, this combination deactivates the ring towards

electrophilic substitution but directs incoming groups to the ortho and para positions.

Halogens can participate in specific "halogen bonding" interactions with electron-rich atoms

in a protein's binding pocket, a factor of growing importance in rational drug design.

Methoxy Group (-OCH₃): The methoxy group is a classic electron-donating group. While the

oxygen is electronegative (minor -I effect), the dominant effect is strong electron donation

into an aromatic system via resonance (+R). This increases the electron density of the ring,

activating it towards electrophilic substitution. The oxygen atom can also act as a hydrogen

bond acceptor, a crucial interaction for receptor binding. The methoxy group can significantly

influence a molecule's metabolic profile, often being a site for O-demethylation by

cytochrome P450 enzymes.[5]

These fundamental differences in electronics, size, lipophilicity, and hydrogen bonding capacity

are the primary drivers of the distinct SAR profiles observed.

Synthetic Strategies: An Overview
The synthesis of these derivatives often leverages established methodologies for constructing

the core piperidine ring, followed by the introduction of the desired functional groups.

Synthesis of Halogenated Piperidinols
A common approach involves using halogenated starting materials. For instance, a one-pot

cyclization/reduction cascade of halogenated amides can be employed under mild, metal-free

conditions.[1][6] This method involves amide activation, reduction, and subsequent

intramolecular nucleophilic substitution to form the piperidine ring.[1]
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These are often prepared by reacting a piperidinol core with a methoxy-substituted aromatic

compound. For example, the synthesis of 4-methoxy-3-(piperidin-4-yl)oxy benzamides involves

the coupling of a protected piperidinol with a methoxy-substituted fluorobenzonitrile, followed

by further chemical transformations.[7][8] Another route involves the reductive amination of a

methoxy-substituted ketone with a piperidine derivative.[9]

Comparative Structure-Activity Relationship (SAR)
Analysis: Case Studies
The influence of halogen versus methoxy substitution is highly target-dependent. Below, we

explore SAR trends across different classes of biological targets.

Case Study 1: Opioid Receptor Modulation
The piperidine scaffold is a key component of many opioid receptor ligands. Subtle changes in

substitution can dramatically alter affinity and functional activity (i.e., agonist vs. antagonist).

Nociceptin Opioid Receptor (NOP): In a series of N-(4-piperidinyl)-2-indolinones,

modifications to the piperidine N-substituent were found to produce both potent NOP

agonists and antagonists within the same structural class.[10] While this study did not

directly compare halogen and methoxy groups on the same position, other studies on 2-

substituted N-piperidinyl indoles highlight the importance of substitution on the indole moiety

for determining intrinsic activity and selectivity against the μ-opioid (MOP) receptor.[11]

Generally, more electron-rich aromatic systems tend to favor agonist activity.

Mu-Opioid (MOR) and Sigma-1 (σ₁R) Receptors: In the development of dual-acting MOR/

σ₁R ligands, benzylpiperidine derivatives were explored.[12] SAR studies revealed that

electron-withdrawing groups (like halogens) and electron-donating groups (like methoxy) on

the benzyl ring significantly impacted binding affinities. For instance, placing a methoxy

group at the para position of the benzyl ring often enhances MOR affinity, while halogens can

be tolerated or slightly decrease affinity depending on their position. This suggests the MOR

binding pocket has a preference for electron-rich moieties in this region.

The following table summarizes representative data for opioid receptor ligands, illustrating how

different substitutions impact binding affinity.
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Compound
Class

Substituent
Target
Receptor

Binding
Affinity (Ki,
nM)

Reference

N-piperidinyl

indoles

2-(4-

Fluorophenyl)
NOP 1.5 [11]

N-piperidinyl

indoles

2-(4-

Methoxyphenyl)
NOP 3.2 [11]

Benzylpiperidine

s
4-Fluorobenzyl MOR 75.2 [12]

Benzylpiperidine

s
4-Methoxybenzyl MOR 56.4 [12]

Benzylpiperidine

s
4-Chlorobenzyl σ₁R 11.0 [12]

Table 1: Comparative binding affinities of halogenated and methoxy-substituted piperidine

derivatives at opioid and sigma receptors. Data is illustrative of general trends.

Case Study 2: Anticancer Activity
Halogenation has been a successful strategy to improve the anticancer potency of various

scaffolds. In a series of curcuminoid analogs featuring a bis(benzylidene)-4-piperidone core,

halogenation played a key role.

Halogenated Bis(methoxybenzylidene)-4-piperidones: This series uniquely combines both

methoxy and halogen substituents. The parent compounds possess methoxy groups on the

benzylidene rings. Adding bromine atoms to these rings led to compounds with significantly

enhanced antiproliferative activity against multiple human cancer cell lines compared to the

non-halogenated analogs.[13][14] For example, the bis-(3-bromophenyl) derivative 3c was

more potent than the known curcuminoid EF24.[13] This compound was found to induce

apoptosis, arrest the cell cycle in the G2/M phase, and downregulate the expression of pro-

metastatic matrix metalloproteinase MMP-2.[13] This highlights a synergistic or additive

effect where the methoxy groups provide a baseline pharmacophore and the halogens
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enhance potency, possibly through improved target engagement or altered physicochemical

properties like cell permeability.

Visualizing the SAR Workflow and Key
Relationships
A typical SAR study follows a structured, iterative process. The diagram below outlines this

workflow.
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Piperidinol Scaffold Modification

Substituent Choice

Halogen (F, Cl, Br)

Methoxy (-OCH3)

Properties:
• Electron Withdrawing (-I)

• Lipophilic
• Halogen Bonding
• Metabolic Blocker

Properties:
• Electron Donating (+R)

• H-Bond Acceptor
• Can be less lipophilic than Cl, Br

• Metabolic Soft Spot (O-demethylation)

Typical Outcomes:
• Increased Potency
• Metabolic Stability

• Modulated Selectivity

Typical Outcomes:
• Enhanced Affinity (if H-bond is key)

• Agonist Activity (GPCRs)
• CNS Penetration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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